Cas no 54326-16-8 (5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine)

5-Chloro-2-hydroxypyrimidine is a heterocyclic organic compound featuring a pyrimidine backbone substituted with a chloro group at the 5-position and a hydroxyl group at the 2-position. This structure imparts reactivity suitable for use as a versatile intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the hydroxyl group offers a site for further functionalization, such as etherification or esterification. Its stability under standard conditions and compatibility with common organic solvents make it a practical choice for multistep synthetic routes. The compound is particularly valued in the development of nucleoside analogs and other biologically active molecules, where precise structural modifications are critical.
5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine structure
54326-16-8 structure
Product Name:5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine
CAS No:54326-16-8
MF:C4H3ClN2O
MW:130.53241944313
MDL:MFCD00129723
CID:367723
PubChem ID:108578
Update Time:2025-11-02

5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-hydroxypyrimidine
    • 5-Chloropyrimidin-2(1H)-one
    • 2(1H)-PYRIMIDINONE, 5-CHLORO-
    • 5-​Chloro-​2-​hydroxypyrimidine
    • 5-Chloro-2-hydroxy-pyrimidine
    • 5-Chloro-2-hydroxy-pyrimidine · HCl
    • 5-chloro-2(1h)-pyrimidinon
    • 5-Chloro-2(1H)-pyrimidinone
    • 5-Chloro-2(1H)-pyrimidone
    • 5-chloro-2-pyrimidinone
    • 5-chloropyrimid-2-one
    • 5-Chloropyrimidin-2-ol
    • 5-Chloropyrimidin-2-one
    • 5-Chloro-pyrimidine-2-ol
    • ny3000
    • 5-Chloro-1H-pyrimidin-2-one
    • NY 3000
    • 5-CHLORO-2-PYRIMIDINOL
    • 2(1H)-PYRIMIDINONE,5-CHLORO-
    • PubChem7009
    • OCSYCDVQABSEPJ-UHFFFAOYSA-N
    • 2-PYRIMIDINOL, 5-CHLORO-
    • EINECS 259-106-2
    • A7898
    • CS-W022366
    • DTXSID0068947
    • MFCD00129723
    • FT-0769315
    • 214290-50-3
    • 2-Pyrimidinol, 5-chloro- (9CI)
    • S38KEL5AQR
    • AC-4605
    • AKOS006274658
    • 54326-16-8
    • AB03656
    • AKOS017344820
    • FT-0603727
    • W-105643
    • AMY1675
    • SCHEMBL2232512
    • 5-chloro-2-hydroxypyrimidine, AldrichCPR
    • NS00033043
    • SCHEMBL8616381
    • DS-10669
    • DB-024775
    • DTXCID6041686
    • DB-032198
    • 5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine
    • MDL: MFCD00129723
    • Inchi: 1S/C4H3ClN2O/c5-3-1-6-4(8)7-2-3/h1-2H,(H,6,7,8)
    • InChI Key: OCSYCDVQABSEPJ-UHFFFAOYSA-N
    • SMILES: ClC1C=NC(NC=1)=O

Computed Properties

  • Exact Mass: 129.99300
  • Monoisotopic Mass: 129.993
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.1

Experimental Properties

  • Color/Form: Gray white solid
  • Density: 1.55 g/cm3
  • Melting Point: No data available
  • Boiling Point: 345.2±34.0 °C at 760 mmHg
  • Flash Point: 162.6±25.7 °C
  • Refractive Index: 1.632
  • PSA: 45.75000
  • LogP: 0.42330

5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine Security Information

5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine Pricemore >>

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Additional information on 5-\u200bChloro-\u200b2-\u200bhydroxypyrimidine

Comprehensive Overview of 5-Chloro-2-hydroxypyrimidine (CAS No. 54326-16-8): Properties, Applications, and Industry Insights

5-Chloro-2-hydroxypyrimidine (CAS No. 54326-16-8) is a versatile heterocyclic compound that has garnered significant attention in pharmaceutical, agrochemical, and materials science research. As a derivative of pyrimidine, this compound features a chloro substituent at the 5-position and a hydroxyl group at the 2-position, which contribute to its unique reactivity and functional utility. The molecular formula C4H3ClN2O and a molecular weight of 130.53 g/mol make it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrimidine derivatives like 5-Chloro-2-hydroxypyrimidine has surged due to their role in drug discovery, particularly in the development of antiviral and anticancer agents. Researchers are actively exploring its potential as a building block for nucleoside analogs, which are critical in modern therapeutics. The compound’s ability to undergo selective substitutions and coupling reactions makes it a favorite among medicinal chemists aiming to design novel bioactive molecules.

From an industrial perspective, CAS No. 54326-16-8 is often synthesized via chlorination of 2-hydroxypyrimidine or through condensation reactions involving chloroacetonitrile derivatives. Its crystalline solid form, with a melting point ranging between 180–185°C, ensures stability under standard storage conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity, which is crucial for high-end applications like API (Active Pharmaceutical Ingredient) manufacturing.

One of the trending topics in the scientific community is the green synthesis of heterocyclic compounds. 5-Chloro-2-hydroxypyrimidine has been a subject of studies focusing on solvent-free reactions or catalytic methods to reduce environmental impact. This aligns with the broader industry shift toward sustainable chemistry, addressing concerns about waste generation and energy consumption. Companies are increasingly adopting flow chemistry techniques to scale up production while minimizing carbon footprints.

Another area of interest is the compound’s role in material science. Its π-conjugated system and ability to coordinate with metals make it a candidate for designing organic semiconductors or ligands in catalysis. Researchers are investigating its use in OLEDs (Organic Light-Emitting Diodes) and photovoltaic devices, where its electron-withdrawing properties could enhance performance. Such applications are driving innovation in renewable energy technologies, a hot topic among investors and policymakers.

For laboratory use, 5-Chloro-2-hydroxypyrimidine is typically handled under controlled conditions to ensure safety and efficacy. While not classified as hazardous, standard precautions like wearing gloves and goggles are recommended. Its solubility in polar solvents (e.g., DMSO, methanol) and limited solubility in water facilitate diverse experimental setups. Suppliers often provide technical data sheets detailing storage conditions (<20°C, dry environment) and shelf life (typically 24 months) to ensure product integrity.

The compound’s relevance extends to bioconjugation and proteomics research, where it serves as a linker or modifier for biomolecules. With the rise of precision medicine, tools like 5-Chloro-2-hydroxypyrimidine are pivotal in developing targeted therapies. Its compatibility with click chemistry protocols further expands its utility in labeling and tracking biological entities, a frequent query among life science researchers.

Market analysts note steady growth in the global demand for fine chemicals like CAS No. 54326-16-8, driven by expanding R&D budgets in Asia-Pacific and North America. Regulatory compliance, such as REACH and GMP certifications, plays a key role in its commercialization. Manufacturers emphasize batch-to-batch consistency and traceability to meet stringent industry standards, particularly in pharmaceuticals.

In summary, 5-Chloro-2-hydroxypyrimidine (CAS No. 54326-16-8) is a multifaceted compound with applications spanning drug development, sustainable chemistry, and advanced materials. Its structural features and adaptability position it as a critical component in modern scientific endeavors. As research continues to uncover new functionalities, this compound is poised to remain at the forefront of innovation in chemical sciences.

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